Cas no 2803861-44-9 (methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride)

• Product Name: methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride
• CAS No: 2803861-44-9
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 6024863
• PubChem ID: 165749909
• Update Time: 2025-11-01

methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride
• 2803861-44-9
• EN300-37446882

• Inchi： 1S/C7H9N3O2.ClH/c1-12-7(11)6-4-2-8-3-5(4)9-10-6;/h8H,2-3H2,1H3,(H,9,10);1H
• InChI Key： OKBRAJWRXKJXEU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C2CNCC=2NN=1)=O

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų

Additional information on methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride

Methyl 1H,4H,5H,6H-Pyrrolo[3,4-C]Pyrazole-3-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride, identified by the CAS number 2803861-44-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrazoles, which are heterocyclic structures known for their unique electronic properties and potential applications in drug discovery. The molecule consists of a pyrrolo[3,4-c]pyrazole core with a methyl ester group and a hydrochloride counterion. Its structure is characterized by a fused bicyclic system with two nitrogen atoms in the pyrazole ring and one nitrogen atom in the pyrrole ring.

The synthesis of methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to construct such complex heterocycles. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the pyrrolopyrazole core. This approach not only enhances reaction rates but also improves yield and purity compared to traditional methods. The incorporation of the methyl ester group is often achieved through esterification reactions using appropriate carboxylic acids and alcohols under acidic or enzymatic conditions.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that pyrrolopyrazoles exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. In particular, methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride has been investigated for its ability to modulate cellular signaling pathways involved in cancer progression. Recent research highlights its role as an inhibitor of specific kinases associated with tumor growth and metastasis.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The fused bicyclic system contributes to its aromaticity and conjugation length, making it a candidate for use in organic electronics. Researchers have examined its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. Initial studies suggest that it may offer improved efficiency and stability compared to conventional materials.

The physical and chemical properties of methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride are well-documented. Its molecular weight is approximately 279 g/mol (free base), with a melting point around 220°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but exhibits limited solubility in water. These properties make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, methyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate hydrochloride has shown moderate biodegradability under aerobic conditions. However further studies are required to fully understand its environmental impact and potential risks.

In conclusion,methyl 1H,4H,5H,6H-pyrrolo[₃,_4-c]pyrazole-₃-carboxylate hydrochloride represents an intriguing compound with multifaceted applications across various scientific domains.